N'-{2-[1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide
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Description
N'-{2-[1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide is a useful research compound. Its molecular formula is C21H26FN3O4S2 and its molecular weight is 467.57. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
- Propanamide Derivatives Bearing 4-Piperidinyl-1,3,4-Oxadiazole : These compounds, related in structure to the chemical , have shown promise as anticancer agents. They have been synthesized and evaluated for their potential in treating cancer, with some derivatives showing significant activity (Rehman et al., 2018).
- Novel 1,2-Dihydropyridine, Thiophene, and Thiazole Derivatives : Similar compounds with a biologically active sulfone moiety were evaluated for anti-breast cancer activity, exhibiting better activity than Doxorubicin in some cases (Al-Said et al., 2011).
Antibacterial Properties
- Synthesis and Anti-Bacterial Study of N-Substituted Derivatives : Related compounds were synthesized and showed moderate to significant antibacterial activity. This highlights the potential application of such compounds in treating bacterial infections (Khalid et al., 2016).
Antagonistic Activity on Receptors
- α1-Adrenergic Receptor Antagonist : Arylsulfonamide derivatives of (aryloxy)ethyl pyrrolidines and piperidines, structurally similar to the compound , were developed as α1-adrenoceptor antagonists with uroselective profile. This could have implications for treating conditions related to α1-adrenergic receptors (Rak et al., 2016).
Effects on Neuropeptide Y Receptors
- Nonpeptide Antagonists of Neuropeptide Y Y5 Receptor : Certain phenylamide or biaryl urea derivatives, which are structurally related, were found to be potent and selective antagonists of the NPY Y5 receptor, indicating potential applications in the treatment of obesity (Mullins et al., 2008).
Insecticidal Activity
- Novel Insecticide Against Lepidopterous Pests : Flubendiamide, a compound structurally related to the one , was identified as an effective insecticide particularly against lepidopterous pests. This indicates potential applications in agriculture (Tohnishi et al., 2005).
Properties
IUPAC Name |
N-[2-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(thiophen-2-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26FN3O4S2/c1-15-13-16(22)7-8-19(15)31(28,29)25-11-3-2-5-17(25)9-10-23-20(26)21(27)24-14-18-6-4-12-30-18/h4,6-8,12-13,17H,2-3,5,9-11,14H2,1H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYOAOCLZUORNAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26FN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.